Cas no 95306-90-4 (1-4-(3-hydroxyprop-1-yn-1-yl)phenylethan-1-one)

1-4-(3-Hydroxyprop-1-yn-1-yl)phenylethan-1-one is a specialized organic compound featuring a phenyl ring substituted with an ethanone group and a 3-hydroxypropynyl moiety. Its structure combines a ketone functionality with a terminal alkyne and hydroxyl group, making it a versatile intermediate in synthetic chemistry. The presence of both alkyne and hydroxyl groups allows for further functionalization via click chemistry or esterification, while the acetophenone core provides reactivity in condensation or reduction reactions. This compound is particularly useful in pharmaceutical and materials science research, where its bifunctional nature enables precise molecular design. High purity grades ensure consistent performance in complex synthetic pathways.
1-4-(3-hydroxyprop-1-yn-1-yl)phenylethan-1-one structure
95306-90-4 structure
Product Name:1-4-(3-hydroxyprop-1-yn-1-yl)phenylethan-1-one
CAS No:95306-90-4
MF:C11H10O2
MW:174.195903301239
MDL:MFCD06803799
CID:751895
PubChem ID:11217531
Update Time:2025-10-19

1-4-(3-hydroxyprop-1-yn-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[4-(3-hydroxy-1-propynyl)phenyl]-
    • 1-[4-(3-hydroxyprop-1-ynyl)phenyl]ethanone
    • SCHEMBL8950659
    • AKOS004117904
    • F2167-5510
    • DTXSID90459008
    • 95306-90-4
    • EN300-330035
    • 1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one
    • 1-4-(3-hydroxyprop-1-yn-1-yl)phenylethan-1-one
    • MDL: MFCD06803799
    • Inchi: 1S/C11H10O2/c1-9(13)11-6-4-10(5-7-11)3-2-8-12/h4-7,12H,8H2,1H3
    • InChI Key: ZDWUXXJOKZULDC-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(C#CCO)=CC=1

Computed Properties

  • Exact Mass: 174.068079557g/mol
  • Monoisotopic Mass: 174.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.3Ų

1-4-(3-hydroxyprop-1-yn-1-yl)phenylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H147791-100mg
1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one
95306-90-4
100mg
$ 115.00 2022-06-04
TRC
H147791-500mg
1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one
95306-90-4
500mg
$ 390.00 2022-06-04
TRC
H147791-1g
1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one
95306-90-4
1g
$ 615.00 2022-06-04
Enamine
EN300-330035-0.05g
1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one
95306-90-4 95.0%
0.05g
$311.0 2025-03-18
Enamine
EN300-330035-0.1g
1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one
95306-90-4 95.0%
0.1g
$327.0 2025-03-18
Enamine
EN300-330035-0.25g
1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one
95306-90-4 95.0%
0.25g
$341.0 2025-03-18
Enamine
EN300-330035-0.5g
1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one
95306-90-4 95.0%
0.5g
$356.0 2025-03-18
Enamine
EN300-330035-1.0g
1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one
95306-90-4 95.0%
1.0g
$371.0 2025-03-18
Enamine
EN300-330035-2.5g
1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one
95306-90-4 95.0%
2.5g
$726.0 2025-03-18
Enamine
EN300-330035-5.0g
1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one
95306-90-4 95.0%
5.0g
$1075.0 2025-03-18
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